Cas no 5977-80-0 (4-Methylthiobenzoic acid methyl ester)

• Product Name: 4-Methylthiobenzoic acid methyl ester
• CAS No: 5977-80-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 2189539
• PubChem ID: 12275533
• Update Time: 2025-04-21

4-Methylthiobenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiobenzoic acid methyl ester
• SCHEMBL9436697
• DB-306103
• 5977-80-0
• 4-methyl-thiobenzoic acid O-methyl ester

• Inchi： 1S/C9H10OS/c1-7-3-5-8(6-4-7)9(11)10-2/h3-6H,1-2H3
• InChI Key： QDCGALYJVNRRBA-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 166.04523611Da
• Monoisotopic Mass: 166.04523611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.3Ų